Cas no 54784-85-9 (2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-)

2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- structure
54784-85-9 structure
Product Name:2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
CAS No:54784-85-9
MF:C12H9BrO2
MW:265.102662801743
CID:1590766
Update Time:2024-09-11

2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
    • Inchi: 1S/C12H9BrO2/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8,14H,9-10H2
    • InChI Key: XYCIKESJDRHZQR-UHFFFAOYSA-N
    • SMILES: C(O)C#CC#CCOC1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 263.97857

Experimental Properties

  • Density: 1.503±0.06 g/cm3(Predicted)
  • Boiling Point: 412.5±35.0 °C(Predicted)
  • PSA: 29.46
  • pka: 12.62±0.10(Predicted)
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